Cas no 68185-02-4 (2-Propenoic acid, 2-[[(phenylmethoxy)carbonyl]amino]-, ethyl ester)

• Product Name: 2-Propenoic acid, 2-[[(phenylmethoxy)carbonyl]amino]-, ethyl ester
• CAS No: 68185-02-4
• MF: C₁₃H₁₅NO₄
• MW: 249.262503862381
• CID: 393584
• PubChem ID: 14334458
• Update Time: 2025-04-19

2-Propenoic acid, 2-[[(phenylmethoxy)carbonyl]amino]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-[[(phenylmethoxy)carbonyl]amino]-, ethyl ester
• ethyl 2-(phenylmethoxycarbonylamino)prop-2-enoate
• SCHEMBL1813593
• DTXSID80559041
• 68185-02-4
• Ethyl 2-{[(benzyloxy)carbonyl]amino}prop-2-enoate
• ethyl N-benzyloxycarbonyl-2-amino-acrylate
• DVDCTYKWRDJBCR-UHFFFAOYSA-N
• ethyl beta-(N-benzyloxycarbonyl) amino-acrylate

• Inchi： 1S/C13H15NO4/c1-3-17-12(15)10(2)14-13(16)18-9-11-7-5-4-6-8-11/h4-8H,2-3,9H2,1H3,(H,14,16)
• InChI Key： DVDCTYKWRDJBCR-UHFFFAOYSA-N
• SMILES： O(C(NC(=C)C(=O)OCC)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 249.10010796g/mol
• Monoisotopic Mass: 249.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.6Ų